![molecular formula C6H14ClN B2938536 (Cyclopropylmethyl)(ethyl)amine hydrochloride CAS No. 405879-10-9](/img/structure/B2938536.png)
(Cyclopropylmethyl)(ethyl)amine hydrochloride
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Description
(Cyclopropylmethyl)(ethyl)amine hydrochloride is a chemical compound with the empirical formula C6H14ClN . It is a derivative of cyclopropane . The compound is typically produced in a cyclopropanation reaction .
Synthesis Analysis
The synthesis of this compound can be achieved through various methods. One such method involves the reaction of alkyl iodides with cyclopropyl, cyclobutyl, and alkenyl Grignard reagents in a cobalt-catalyzed cross-coupling . This reaction introduces strained rings on a large panel of primary and secondary alkyl iodides .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclopropyl group attached to a methylamine group . The cyclopropyl group is a chemical structure derived from cyclopropane .
Chemical Reactions Analysis
Amines, such as this compound, can undergo various reactions. These include alkylation and acylation reactions . Alkylation involves the reaction of amines with a primary alkyl halide . Acylation involves the reaction of amines with an acid chloride or an acid anhydride to yield an amide .
Scientific Research Applications
Ethylene Inhibition in Fruits
A study explored the efficacy of dialkylamine compounds, including derivatives similar to (Cyclopropylmethyl)(ethyl)amine, in inhibiting the ethylene response in bananas, demonstrating potential applications in postharvest fruit preservation (Sisler, Goren, Apelbaum, & Serek, 2009).
Mechanistic Probes in Organic Chemistry
N-cyclopropyl-N-alkylanilines, related to (Cyclopropylmethyl)(ethyl)amine, have been used as mechanistic probes in the study of nitrosation reactions of N,N-dialkyl aromatic amines, highlighting the utility of cyclopropyl derivatives in understanding complex organic reactions (Loeppky & Elomari, 2000).
Synthesis of Cyclopropyl Carboxylic Acid
Research has detailed a new process for preparing cyclopropyl carboxylic acid, showcasing the role of cyclopropylamine derivatives in synthesizing environmentally friendly chemicals with reduced pollution (Yang Qiu-yan, 2013).
Biochemical Applications
The compound S-adenosylmethionine, which participates in methylation reactions, utilizes cyclopropyl groups in the synthesis of cyclopropyl fatty acids, indicating the biochemical relevance of cyclopropyl derivatives (Fontecave, Atta, & Mulliez, 2004).
Material Science and Drug Delivery
Chitosan hydrogels cross-linked with tris(2-(2-formylphenoxy)ethyl)amine demonstrate pH- and thermo-responsive properties, suitable for controlled drug release. This research shows the potential of (Cyclopropylmethyl)(ethyl)amine derivatives in creating smart materials for biomedical applications (Karimi et al., 2018).
properties
IUPAC Name |
N-(cyclopropylmethyl)ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13N.ClH/c1-2-7-5-6-3-4-6;/h6-7H,2-5H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXXGSEUOSMIXMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC1CC1.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
405879-10-9 |
Source
|
Record name | (cyclopropylmethyl)(ethyl)amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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